Cas no 27097-85-4 (Acetic acid, cyano(phenylhydrazono)-, ethyl ester, (2E)-)

• Product name: Acetic acid, cyano(phenylhydrazono)-, ethyl ester, (2E)-
• CAS No: 27097-85-4
• MF: C₁₁H₁₁N₃O₂
• MW: 217.22394
• CID: 1431507
• PubChem ID: 5354190

Acetic acid, cyano(phenylhydrazono)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

• Acetic acid, cyano(phenylhydrazono)-, ethyl ester, (2E)-
• E-ethyl cyano(phenylhydrazono)acetate
• DTXSID30418634
• NVOMLTILICGMJT-GXDHUFHOSA-N
• 27097-85-4
• AKOS003238383
• 5335-36-4
• Ethyl (E)-2-cyano-2-(2-phenylhydrazono)acetate
• MFCD00507905
• Ethyl (2E)-cyano(phenylhydrazono)ethanoate #
• STK397297
• Propanedioic acid, mononitrile, 2-phenylhydrazono-, ethyl ester
• Acetic acid, cyano-(phenylhydrazono)-, ethyl ester
• Cyano-(phenyl-hydrazono)-acetic acid ethyl ester
• ethyl (2E)-2-cyano-2-(phenylhydrazinylidene)acetate
• Ethyl (2E)-cyano(phenylhydrazono)ethanoate
• NSC2933
• ethyl (2E)-cyano(2-phenylhydrazinylidene)ethanoate

• Inchi： InChI=1S/C11H11N3O2/c1-2-16-11(15)10(8-12)14-13-9-6-4-3-5-7-9/h3-7,13H,2H2,1H3/b14-10+
• InChI Key： NVOMLTILICGMJT-GXDHUFHOSA-N
• SMILES： CCOC(=O)C(=NNC1=CC=CC=C1)C#N

Computed Properties

• Exact Mass: 217.08523
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• PSA: 74.48